Cas no 1774897-34-5 (Tert-Butyl 2-(4-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate)

• Product Name: Tert-Butyl 2-(4-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• CAS No: 1774897-34-5
• MF: C₁₉H₂₅N₃O₄
• MW: 359.419504880905
• CID: 4786638
• PubChem ID: 86277600
• Update Time: 2024-11-04

Tert-Butyl 2-(4-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• tert-Butyl2-(4-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylat
• tert-Butyl2-(4-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• CS-0448356
• 1774897-34-5
• KS-8485
• Tert-butyl 2-(4-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]Dec-2-ene-8-carboxylate
• AKOS027390948
• Tert-Butyl 2-(4-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate

• MDL： MFCD26097169
• Inchi： 1S/C19H25N3O4/c1-18(2,3)26-17(24)22-11-9-19(10-12-22)16(23)20-15(21-19)13-5-7-14(25-4)8-6-13/h5-8H,9-12H2,1-4H3,(H,20,21,23)
• InChI Key： ACRGTNTUEASJIR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C(NC(C3C=CC(=CC=3)OC)=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 359.18450629g/mol
• Monoisotopic Mass: 359.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.2